Cas no 735324-12-6 (2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate)

2-(Carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate is a specialized organic compound featuring a pyridine core functionalized with a methylsulfanyl group at the 2-position and a carboxylate ester at the 3-position. The carbamoylamino-oxoethyl moiety enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Its structural attributes facilitate applications in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The compound's stability under controlled conditions and its compatibility with further functionalization underscore its utility in multi-step synthesis. Its distinct molecular architecture offers potential for tailored modifications, supporting its use in targeted chemical transformations.
2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate structure
735324-12-6 structure
Product Name:2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
CAS No:735324-12-6
MF:C10H11N3O4S
MW:269.277040719986
CID:6020000
PubChem ID:2468722
Update Time:2025-05-25

2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
    • SR-01000045670-1
    • SR-01000045670
    • MLS000565129
    • AKOS002488660
    • Z18837236
    • SMR000152387
    • HMS2464M07
    • EN300-26585272
    • 735324-12-6
    • Inchi: 1S/C10H11N3O4S/c1-18-8-6(3-2-4-12-8)9(15)17-5-7(14)13-10(11)16/h2-4H,5H2,1H3,(H3,11,13,14,16)
    • InChI Key: YBXHHIPCLUZLNA-UHFFFAOYSA-N
    • SMILES: S(C)C1C(C(=O)OCC(NC(N)=O)=O)=CC=CN=1

Computed Properties

  • Exact Mass: 269.04702701g/mol
  • Monoisotopic Mass: 269.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 137Ų

2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26585272-0.05g
2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
735324-12-6 95.0%
0.05g
$212.0 2025-03-20

2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate Related Literature

Additional information on 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate

Comprehensive Analysis of 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 735324-12-6)

The compound 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 735324-12-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a carbamoylamino moiety, a 2-oxoethyl ester linkage, and a methylsulfanyl-substituted pyridine ring. These features contribute to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for derivatization and optimization in drug discovery pipelines.

In recent years, the demand for heterocyclic compounds like 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate has surged, driven by their versatility in medicinal chemistry. The pyridine core, a common pharmacophore, is known for its bioisosteric properties, making it a hotspot in the development of kinase inhibitors and antimicrobial agents. Meanwhile, the methylsulfanyl group introduces lipophilicity, which can enhance membrane permeability—a critical factor in optimizing drug bioavailability. These attributes align with trending topics in AI-driven drug design, where computational tools predict molecular behavior to accelerate R&D.

From a synthetic perspective, CAS No. 735324-12-6 exemplifies modern green chemistry principles. Its ester and urea-like functionalities are often constructed using atom-economical reactions, reducing waste generation. This resonates with the growing emphasis on sustainable synthesis in the chemical industry, a frequent search query among environmental-conscious researchers. Analytical techniques such as HPLC and NMR are typically employed to characterize this compound, ensuring purity and structural integrity—key concerns for quality control in industrial settings.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, derivatives of 2-(methylsulfanyl)pyridine-3-carboxylate have shown promise as precursors for crop protection agents. Their ability to modulate biological pathways in pests while maintaining low toxicity profiles aligns with the global push for eco-friendly pesticides. Additionally, material scientists explore its use in coordination chemistry, where the pyridine nitrogen and carbonyl groups act as ligands for metal complexes—applications frequently discussed in nanotechnology forums.

As interest in CAS 735324-12-6 grows, so do questions about its stability and storage. The compound typically requires protection from moisture and light, common considerations for carbamate-containing molecules. These practical insights are often sought after in online chemical databases, reflecting user needs for handling guidelines. Furthermore, its structure-activity relationships (SAR) are a focal point in academic papers, bridging gaps between theoretical design and empirical testing—a theme prevalent in machine learning-assisted chemistry discussions.

In conclusion, 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate represents a multifaceted compound with cross-disciplinary relevance. Its structural ingenuity and adaptability make it a valuable candidate for innovations in life sciences and beyond. By addressing current trends like sustainability, computational modeling, and bioactive materials, this overview caters to both technical and SEO-driven audiences, ensuring visibility and engagement in scientific and industrial communities.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司